BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Safety & Handling Guide: 5-tert-Butyl-
3-isoxazolamine

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-Isoxazolamine, 5-butyl-
CAS No.: 119409-98-2
Cat. No.: B6603837
Get Quote
. J

Critical Reagent in Kinase Inhibitor Synthesis[1]
Executive Summary

3-Isoxazolamine, 5-(1,1-dimethylethyl)- (CAS: 55809-36-4), commonly known as 5-tert-butyl-3-
aminoisoxazole, is a high-value heterocyclic building block.[1] It is ubiquitous in medicinal
chemistry, serving as the primary amine precursor for "hinge-binding" motifs in kinase
inhibitors, most notably Quizartinib (AC220), a potent FLT3 inhibitor for Acute Myeloid
Leukemia (AML).[1]

While structurally simple, its handling requires rigorous adherence to safety protocols due to its
classification as an irritant and potential acute toxin.[1] This guide synthesizes standard Safety
Data Sheet (SDS) parameters with field-proven application workflows, ensuring researchers
can utilize this reagent effectively without compromising safety.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]1[6][7]
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Understanding the physical state of the reagent is the first step in risk mitigation.[1] As a solid
amine, it presents inhalation risks via dust generation and contact risks via solubility in organic
solvents.[1]

Property Specification

IUPAC Name 5-tert-butyl-1,2-oxazol-3-amine

Common Name 5-tert-butyl-3-isoxazolamine

CAS Number 55809-36-4

Molecular Formula C7H12N20

Molecular Weight 140.18 g/mol

Physical State Crystalline Solid (White to off-white)

Melting Point 110-114 °C

Solubility Solub-lt-a in DMSO, Methanol, DCM; Low water
solubility

oKa (Calculated) ~2.5 (Weak base due to electron-withdrawing

isoxazole ring)

Hazard Assessment & Toxicology (GHS
Classification)

This compound is not merely a "nuisance dust."[1][2][3][4][5] Its pharmacological relevance
implies biological activity, necessitating a conservative safety approach.[1][3]

GHS Label Elements
Signal Word:WARNING[1][6][7][4]
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Hazard Class Category H-Code Hazard Statement
o Harmful if swallowed.
Acute Toxicity (Oral) Cat. 4 H302
[11[2][3]
Skin Causes skin irritation.
_ o Cat.[1][6][7] 2 H315
Corrosion/Irritation [L1[6][7112][4]
o Causes serious eye
Eye Damage/Irritation Cat. 2A H319 o
irritation.[1][4]
May cause respirator
STOT - Single o Y ) P /
Cat. 3 H335 irritation.[1][6][71[2][3]
Exposure

[4]

Toxicological Context[1][9]

o Mechanism of Toxicity: While specific LD50 data is often proprietary, isoxazolamines can act
as weak uncouplers or metabolic disruptors.[1] The primary risk in a laboratory setting is
mucous membrane inflammation.[1]

e Sensitization: As an aromatic amine derivative, there is a potential risk of sensitization upon
repeated exposure, although it is less reactive than aniline.[1]

e Dust Hazard: The solid form is prone to electrostatic charging, leading to "flying dust" that
can bypass poor face seals on respirators.[1]

Safe Handling Workflow: The "Barrier Protocol"

To ensure safety, we implement a Barrier Protocol that layers engineering controls, PPE, and
administrative checks.[1]

Engineering Controls

o Primary: All weighing and transfer operations must occur inside a certified Chemical Fume
Hood.[1]

e Secondary: Use an anti-static gun or ionizer bar during weighing to prevent particle
dispersal.[1]
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Personal Protective Equipment (PPE) Matrix

o Respiratory: If working outside a hood (not recommended), a full-face respirator with P100
(HEPA) cartridges is required.[1] N95 masks are insufficient for fine organic dusts over long

durations.[1]
o Hands:Nitrile gloves (minimum thickness 0.11 mm) provide adequate splash protection.[1]

o Note: For prolonged immersion in solvents like DCM containing the amine, use Silver
Shield/4H laminates, as amines can permeate nitrile when solvated.[1]

o Eyes: Chemical safety goggles.[1][7] Face shield required if scaling up reactions (>109).[1]

Visual Workflow: Handling Decision Tree
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Start: Handling 5-tert-butyl-3-isoxazolamine

Check Physical State

O\

Solid / Powder In Solution (DCM/DMSO)

Risk Assessment:
Skin Absorption?

Risk Assessment:
Dust Inhalation?

Weighing Protocol:
1. Anti-static gun usage
2. Fume hood ON
3. Analytical balance inside hood

Transfer Protocol:
1. Syringe transfer (Septum sealed)
2. Double-glove (Nitrile)

Control: Wet wiping of balance area Control: Change gloves immediately upon splash

Click to download full resolution via product page

Figure 1: Decision tree for handling solid vs. solvated forms of the reagent.

Application Context: Synthesis & Reaction Safety

The primary utility of 5-tert-butyl-3-isoxazolamine is in the formation of urea linkages, a critical
step in synthesizing kinase inhibitors like Quizartinib.[1]

Key Reaction: Urea Formation
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Reaction: Nucleophilic attack of the isoxazole amine on an isocyanate.[1] Reagents: 5-tert-
butyl-3-isoxazolamine + Aryl Isocyanate.[1] Solvent: Typically anhydrous THF or DCM.[1]

Process Safety Critical Control Points (CCPs)

o Exotherm Management: The reaction with isocyanates is exothermic.[1] On a multigram
scale, add the isocyanate dropwise at 0°C to control heat release.[1]

o Solubility Issues: The product (urea) often precipitates, forming a thick slurry.[1] Ensure
overhead stirring is available for scales >50g to prevent hot spots.

e Quenching: Residual isocyanates are toxic.[1] Quench the reaction mixture with methanol or
a primary amine (like propylamine) before workup to scavenge unreacted electrophiles.[1]

Visual Workflow: Synthesis Pathway

5-tert-butyl-3-isoxazolamine HAZARD: Exotherm
(Nucleophile) . Control: Dropwise Addition
Reaction Vessel ... -~

Solvent: THF/DCM

Temp: 0°C -> RT \
Aryl Isocyanate Urea Intermediate Filtration & Wash
(Electrophile) (Precipitate) (Remove unreacted amine)

Click to download full resolution via product page
Figure 2: Synthesis workflow highlighting the critical exotherm hazard during urea formation.

Emergency Response Framework

This section provides self-validating steps. If the "Check" fails, proceed immediately to medical
intervention.
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Scenario

Immediate Action

Validation Check

Eye Contact

Rinse cautiously with water for
15 minutes. Lift eyelids.[1]

Check: Is pain/redness
persisting after 15 mins? Yes:

Seek ophthalmologist.

Skin Contact

Brush off dry particles first,

then wash with soap/water.[1]

Check: Is there a white residue
or rash? Yes: Consult
physician (Dermatitis risk).[1]
[3]

Move to fresh air.[1][2][3]

Check: Is breathing labored or

is there wheezing? Yes: Call

Inhalation ) )
Loosen clothing.[1][2] Emergency Services
(Respiratory irritation).[1]
Dampen with wet paper towel Check: Is the area free of
Spill (Solid) to prevent dust.[1] Scoop into white powder? Yes: Clean with

waste.

detergent.[1]

Storage & Stability

o Storage Class: 11 (Combustible Solids).[1][6][8]

o Conditions: Store in a cool, dry place (Room Temperature is generally acceptable, but 2-8°C
is preferred for long-term purity).

¢ Incompatibilities: Keep away from strong oxidizing agents and acids.[1] Reaction with strong
acids may generate heat.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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